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Introduction

The acid number (AN) is a critical quality control parameter for new and used oils, including
lubricating oils, hydraulic fluids, and transformer oils. It represents the quantity of acidic
components present in the oil, expressed in milligrams of potassium hydroxide (KOH) required
to neutralize one gram of the sample. An increase in the acid number of in-service oils can
indicate oxidation and degradation of the oil, which can lead to corrosion and other detrimental
effects on machinery. This application note provides a detailed protocol for the determination of
the acid number in oils by color-indicator titration using p-Naphtholbenzein, based on the
widely recognized ASTM D974 standard.[1][2][3][4]

p-Naphtholbenzein is a suitable indicator for this titration as it provides a distinct color change
from orange in an acidic solution to a green or green-brown endpoint in a basic medium,
allowing for accurate determination of the neutralization point.[1][5] This method is applicable to
petroleum products and lubricants that are soluble or nearly soluble in a mixture of toluene and
isopropyl alcohol.[1][4]

Principle

To determine the acid number, a known weight of the oil sample is dissolved in a titration
solvent composed of toluene, isopropyl alcohol, and a small amount of water. The resulting
single-phase solution is then titrated at room temperature with a standardized alcoholic solution
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of potassium hydroxide (KOH). The endpoint of the titration is visually identified by the color
change of the p-Naphtholbenzein indicator from orange to green or green-brown.[1]

Data Presentation

The following table provides representative data for the determination of the acid number in
various oil samples.

Titrant Blank Acid
. Sample
Sample ID Oil Type . Volume Volume Number
Weight (g)
(mL) (mL) (mg KOHIg)
New Turbine
1 ) 20.15 1.50 0.10 0.39
Qil
Used Turbine
2 ) 10.05 2.80 0.10 1.50
o]]
New
3 o 20.08 0.80 0.10 0.19
Hydraulic Oil
Used
4 o 5.02 3.50 0.10 3.82
Hydraulic Oil
Dark-Colored
5 2.05 4.20 0.10 11.23

Gear QOil

Experimental Protocols
Reagent and Solution Preparation

4.1.1. Titration Solvent

» To prepare the titration solvent, mix the following reagents in the specified ratio: 500 mL of
toluene, 495 mL of anhydrous isopropyl alcohol, and 5 mL of water.[1][6] This solvent should
be prepared in a large quantity for consistency.

4.1.2. p-Naphtholbenzein Indicator Solution (10 g/L)
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e Dissolve 1 gram of p-Naphtholbenzein in 100 mL of the titration solvent.[2][6][7] Ensure the
p-Naphtholbenzein meets the specifications outlined in ASTM D974.[1]

4.1.3. 0.1 M Alcoholic Potassium Hydroxide (KOH) Solution

o Preparation: Add approximately 6 grams of solid KOH to about 1 liter of anhydrous isopropyl
alcohol (containing less than 0.9% water) in a 2-liter Erlenmeyer flask.[8] Gently boil the
mixture for 10 to 15 minutes, stirring to prevent the KOH from caking on the flask.[8] Allow
the solution to stand for 24 hours in a tightly stoppered bottle. Then, carefully decant the
clear supernatant liquid into a suitable storage bottle, avoiding the precipitated potassium
carbonate.

e Standardization:

[¢]

Accurately weigh approximately 0.2 g of dried potassium hydrogen phthalate (KHP) into a
flask.

Dissolve the KHP in 100 mL of CO2-free water.

[¢]

[¢]

Add 2-3 drops of phenolphthalein indicator.

[e]

Titrate with the prepared 0.1 M alcoholic KOH solution to the first permanent pink color.

o

Calculate the exact molarity of the KOH solution.

Experimental Workflow

4.2.1. Sample Preparation

Into a 250 mL Erlenmeyer flask, introduce a weighed quantity of the oil sample according to
the expected acid number, as suggested in the table below.[1][6]

Add 100 mL of the titration solvent to the flask.[2][6]

Add 0.5 mL of the p-Naphtholbenzein indicator solution.[2][9]

Swirl the flask until the sample is completely dissolved. The initial color of the solution should
be orange. If the solution turns green or green-brown, the oil has a base number, and this
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procedure for acid number is not applicable.[2]

Sample Size Guide (ASTM D974)[1][6]

Acid Number Range (mg

KOHIg) Sample Size (g) Weighing Accuracy (g)
0.0t0 3.0 20.0+x20 0.05

Over 3.0to0 25.0 20zx0.2 0.01

Over 25.0 to 250.0 0.2 £0.02 0.001

Used or Dark-Colored Oils

0.0t0 25.0 20x0.2 0.01

Over 25.0 to 250.0 0.2 £0.02 0.001

4.2.2. Blank Titration

e Perform a blank titration using 100 mL of the titration solvent and 0.5 mL of the p-
Naphtholbenzein indicator solution.[2]

« Titrate with the 0.1 M alcoholic KOH solution, adding the titrant in small increments (0.1 mL
or less), until the endpoint color is reached.

e Record the volume of KOH solution used for the blank (B).

4.2.3. Sample Titration

Titrate the prepared oil sample solution with the standardized 0.1 M alcoholic KOH solution.

Add the titrant in small increments, swirling the flask continuously.

As the endpoint is approached, the orange color will change to a green or green-brown.[1]
The endpoint is reached when a persistent green or green-brown color is observed.[1]

Record the volume of KOH solution used for the sample titration (A).
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Calculation of Acid Number

The acid number is calculated using the following formula:
Acid Number (mg KOH/g) = [(A-B) x M x 56.1] / W

Where:

A = volume of alcoholic KOH solution used for the sample titration (mL)

B = volume of alcoholic KOH solution used for the blank titration (mL)

M = Molarity of the alcoholic KOH solution (mol/L)

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the oil sample (g)

Visualization

The following diagrams illustrate the logical workflow of the acid number determination process.

Preparation S
P Titration

Blank Preparation :
_| -solvent & Indicator »| Titrate Blank with KOH Analysis
Reagent Preparation -1
- Titration Solvent Record Titrant Volumes Calculate Acid Number
- Indicator Solution | (Aand B)

- 0.1 M Alcoholic KOH [ Sample Preparation Titrate Sample with KOH L

- Weigh Sample (Orange to Green/Green-Brown)
- Add Solvent & Indicator

Click to download full resolution via product page

Caption: Experimental workflow for acid number determination.
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Caption: Logical steps in the titration process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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